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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper use and maintenance of glass burettes with sodium
hydroxide (NaOH) solutions to minimize etching and ensure experimental accuracy.

Frequently Asked Questions (FAQS)

Q1: Why does my glass burette become cloudy or etched after using it with sodium
hydroxide?

Al: Sodium hydroxide reacts with the silica in the glass to form sodium silicate.[1] This
chemical reaction, known as etching, gradually dissolves the glass surface, leading to a cloudy
appearance and compromising the volumetric accuracy of the burette.[1]

Q2: Can the etching of a glass burette by sodium hydroxide affect my experimental results?

A2: Yes. The etching process alters the internal dimensions of the burette, which can lead to
inaccuracies in volume measurements.[1] Furthermore, the reaction can cause glass stopcocks
to "freeze" or seize due to the formation of sodium silicate, rendering the burette unusable.[1]

Q3: How can | prevent or minimize the etching of my glass burette when working with sodium
hydroxide?

A3: To minimize etching, it is crucial to thoroughly clean the burette immediately after use to
remove all traces of the NaOH solution.[1] Rinsing with deionized water followed by a final rinse
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with a small amount of the next solution to be used (conditioning) is a standard practice.[2][3][4]
For burettes with glass stopcocks, using a Teflon sleeve can help prevent freezing. Modern
burettes often come with PTFE (Teflon) stopcocks, which are resistant to this issue.

Q4: Are there alternative types of burettes that are more resistant to sodium hydroxide?

A4: Yes, burettes made from borosilicate glass (e.g., Pyrex, Kimax) are more chemically
resistant than those made from soda-lime glass.[5] However, even borosilicate glass will be
attacked by hot, concentrated hydroxide solutions.[5] For applications involving frequent use of
strong bases, consider using burettes made of plastic materials with high chemical resistance
to NaOH, such as Polypropylene (PP) or Polytetrafluoroethylene (PTFE).

Q5: What is the effect of sodium hydroxide concentration and temperature on the rate of
glass etching?

A5: The rate of etching increases with both higher concentrations of sodium hydroxide and
higher temperatures.[6] Hot and concentrated alkali solutions will corrode glass-lined
equipment more rapidly.[7]

Quantitative Data: Alkali Attack on Borosilicate
Glass

The following table summarizes the effect of various factors on the etching of borosilicate glass
by alkaline solutions. This data is compiled from product information for Schott DURAN® glass.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://chem.libretexts.org/Courses/Westfield_State_University/General_Chemistry_Lab_Westfield_State/01%3A_General_Chemistry_1_(Chem0109)/1.07%3A_Acid_base_titration
https://www.scribd.com/document/843794777/Burette-Preparation
https://www.youtube.com/watch?v=EG6H1877dzY
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://scs.illinois.edu/system/files/inline-files/MaterialsCompatability.pdf
https://scs.illinois.edu/system/files/inline-files/MaterialsCompatability.pdf
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://chemistry.stackexchange.com/questions/53760/concentration-of-naoh-to-dissolve-glass
https://www.ddpsinc.com/en/knowledge/what-are-different-types-of-chemical-attack-that-can-occur-in-glass-lined-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Parameter Condition Effect on Etching

The thickness of the attacked
pH Exposure time: 3 hours layer increases with increasing
pH.

The rate of alkali attack
c(NaOH) = 1 mol/l, Exposure ) o )
Temperature ) increases significantly with
time: 1 hour o
rising temperatures.

To remove a layer of
] approximately 1 um, an
Time c(NaOH) =1 mol/l at 100 °C )
exposure of about 40 minutes

is required.[6]

Note: The density of typical borosilicate glass is 2.23 g/cm3 (at 25 °C). An attacked thickness of
1.00 pum corresponds to a weight loss of 22.3 mg/100 cm?.[6]

Experimental Protocols
Protocol 1: Immediate Cleaning of a Glass Burette After
Use with Sodium Hydroxide

Objective: To prevent the etching and potential seizing of a glass burette by promptly and
thoroughly removing sodium hydroxide solution after use.

Materials:

e Used glass burette

o Detergent solution for laboratory glassware
e Burette brush

e Tap water

» Deionized water

e \Waste container
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Procedure:

Initial Rinse: Immediately after the final reading is taken, drain the remaining sodium
hydroxide solution from the burette into a designated waste container.

Tap Water Rinse: Rinse the burette thoroughly with tap water. Allow the water to run through
the burette tip.

Detergent Wash: Fill the burette with a laboratory detergent solution. Use a long-stem
burette brush to gently scrub the interior walls.[8] Drain the detergent solution through the
stopcock.

Thorough Tap Water Rinse: Rinse the burette and stopcock copiously with tap water to
remove all traces of detergent.

Deionized Water Rinse: Perform a final rinse with deionized water to remove any remaining
ions from the tap water.[8]

Drying: Allow the burette to air dry in a vertical position with the stopcock open.[8]

Protocol 2: Conditioning a Glass Burette for Titration
with Sodium Hydroxide

Objective: To ensure that the concentration of the sodium hydroxide titrant is not altered by

residual water in the burette.

Materials:

Clean glass burette

Sodium hydroxide solution for titration

Small beaker

Waste container

Procedure:
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e Ensure Cleanliness: Start with a burette that has been cleaned according to Protocol 1 and
is dry or has been rinsed with deionized water.

« Initial Rinse with Titrant: Close the stopcock and add approximately 5-10 mL of the sodium
hydroxide solution that will be used for the titration into the burette.

o Coat the Interior: Tilt the burette horizontally and rotate it to ensure the entire inner surface is
coated with the NaOH solution.[4]

o Drain Through Tip: Return the burette to a vertical position and open the stopcock to drain
the rinsing solution through the tip into a waste container.[4] This step also ensures that the
burette tip is filled with the titrant.

o Repeat: Repeat the rinsing process (steps 2-4) at least two more times to ensure any
residual water is removed.

« Fill for Titration: The burette is now conditioned and ready to be filled with the sodium
hydroxide solution for the titration.

Troubleshooting Workflow

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing and preventing burette etching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Handling Sodium Hydroxide
in Glass Burettes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104188#avoiding-etching-of-glass-burettes-with-
sodium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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